Cas no 149108-62-3 ([5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid)

• Product Name: [5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid
• CAS No: 149108-62-3
• MF: C₁₆H₁₆BNO₅S
• MW: 345.177943229675
• CID: 2778527
• PubChem ID: 15209628
• Update Time: 2025-05-28

[5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid Chemical and Physical Properties

Names and Identifiers

• [5-methoxy-1-(4-methylphenyl)sulfonylindol-3-yl]boronic acid
• (5-Methoxy-1-tosyl-1H-indol-3-yl)boronic acid
• Boronic acid, [5-Methoxy-1-[(4-Methylphenyl)sulfonyl]-1H-indol-3-yl]-
• [5-methoxy-1-[(4-methylphenyl)sulfonyl]-1H-indol-3-yl]oronic acid
• (5-methoxy-1-tosyl-1H-indol-3-yl)boronicacid
• Boronic acid, (5-methoxy-1-((4-methylphenyl)sulfonyl)-1H-indol-3-yl)-
• AKOS004116040
• 5-METHOXY-1-[(4-METHYLPHENYL)SULFONYL]-1H-INDOL-3-YLBORONIC ACID
• [5-methoxy-1-(4-methylbenzenesulfonyl)-1H-indol-3-yl]boronic acid
• DTXSID501157390
• 149108-62-3
• AB30033

• Inchi： 1S/C16H16BNO5S/c1-11-3-6-13(7-4-11)24(21,22)18-10-15(17(19)20)14-9-12(23-2)5-8-16(14)18/h3-10,19-20H,1-2H3
• InChI Key： HVTVYGVLSXIXDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=C(B(O)O)C2C=C(C=CC1=2)OC)(=O)=O

Computed Properties

• Exact Mass: 345.0842240Da
• Monoisotopic Mass: 345.0842240Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),